Cas no 116412-77-2 (Benzene,1,5-dichloro-2,4-bis(trifluoromethyl)-)

• Product Name: Benzene,1,5-dichloro-2,4-bis(trifluoromethyl)-
• CAS No: 116412-77-2
• MF: C₈H₂Cl₂F₆
• MW: 282.997901439667
• CID: 132579
• PubChem ID: 44717334
• Update Time: 2025-04-19

Benzene,1,5-dichloro-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-dichloro-2,4-bis(trifluoromethyl)-
• 1,5-dichloro-2,4-bis(trifluoromethyl)benzene
• 1,5-DICHLORO-2,4-BIS-TRIFLUOROMETHYL-BENZENE
• PC2262
• 4,6-TRIFLUOROMETHYL-1,3-DICHLORO-BENZENE
• 2,4-BIS(TRIFLUOROMETHYL)-1,5-DICHLOROBENZENE
• AKOS025310239
• SCHEMBL16699742
• DTXSID40660147
• A803614
• 116412-77-2
• Benzene, 1,5-dichloro-2,4-bis(trifluoromethyl)-
• FT-0642836
• MFCD04972854
• VDPBUWOOMWSNNG-UHFFFAOYSA-N
• 1,5-bis(chloranyl)-2,4-bis(trifluoromethyl)benzene
• 2,4-Bis(trifluoromethyl)-1,5-dichlorobenzene98%
• 2,4-Bis(trifluoromethyl)-1,5-dichlorobenzene 98%

• MDL： MFCD04972854
• Inchi： 1S/C8H2Cl2F6/c9-5-2-6(10)4(8(14,15)16)1-3(5)7(11,12)13/h1-2H
• InChI Key： VDPBUWOOMWSNNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 281.94400
• Monoisotopic Mass: 281.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.569
• Boiling Point: 190.3°Cat760mmHg
• Flash Point: 84°C
• Refractive Index: 1.423
• PSA: 0.00000
• LogP: 5.03100

Benzene,1,5-dichloro-2,4-bis(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22